N-(2-furylmethyl)-4-{[1-[2-(isopropylamino)-2-oxoethyl]-6,7-dimethoxy-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]methyl}benzamide

• CAS RN: 1189874-48-3
• Molecular Formula: C28H30N4O7
• Molecular Weight: 534.569
• IUPAC Name: 4-[[6,7-dimethoxy-2,4-dioxo-1-[2-oxo-2-(propan-2-ylamino)ethyl]quinazolin-3-yl]methyl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C28H30N4O7/c1-17(2)30-25(33)16-31-22-13-24(38-4)23(37-3)12-21(22)27(35)32(28(31)36)15-18-7-9-19(10-8-18)26(34)29-14-20-6-5-11-39-20/h5-13,17H,14-16H2,1-4H3,(H,29,34)(H,30,33)
• InChI Key: WCVMYSNKZVIZKH-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)CN1C2=CC(=C(C=C2C(=O)N(C1=O)CC3=CC=C(C=C3)C(=O)NCC4=CC=CO4)OC)OC
• solubility: not available

Description

N-(2-furylmethyl)-4-{[1-[2-(isopropylamino)-2-oxoethyl]-6,7-dimethoxy-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]methyl}benzamide is a useful research compound. Its molecular formula is C28H30N4O7 and its molecular weight is 534.569. The purity is usually 95%.
BenchChem offers high-quality N-(2-furylmethyl)-4-{[1-[2-(isopropylamino)-2-oxoethyl]-6,7-dimethoxy-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]methyl}benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-furylmethyl)-4-{[1-[2-(isopropylamino)-2-oxoethyl]-6,7-dimethoxy-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]methyl}benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research by Abdallah et al. (2009) on the synthesis of tetra- and penta-heterocyclic compounds incorporated isoquinoline moiety showcases the methodology for creating complex molecules with potential applications in medicinal chemistry. This study exemplifies the synthetic strategies that can be adapted for compounds with similar structural complexities as the aforementioned chemical compound (Abdallah, Hassaneen, & Abdelhadi, 2009).

Advances in Quinazoline Chemistry

The work on quinazoline antifolate thymidylate synthase inhibitors by Marsham et al. (1989) provides insight into the design and potential therapeutic applications of quinazoline derivatives. This research is relevant for understanding the biological activity and chemical synthesis of complex quinazoline-based compounds, highlighting their importance in drug discovery (Marsham, Chambers, Hayter, Hughes, Jackman, O'Connor, Bishop, & Calvert, 1989).

Dopamine/Serotonin Receptor Ligands

Lehmann, Wittig, and Enzensperger (2003) conducted a study on dopamine/serotonin receptor ligands, developing novel heterocyclic ring systems. This research demonstrates the potential of complex organic molecules in targeting neurotransmitter systems, relevant for the development of new therapeutics based on the structure of N-(2-furylmethyl)-4-{[1-[2-(isopropylamino)-2-oxoethyl]-6,7-dimethoxy-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]methyl}benzamide (Lehmann, Wittig, & Enzensperger, 2003).

Synthesis and Analgesic Activity

Saad, Osman, and Moustafa (2011) explored the synthesis and analgesic activity of new pyrazoles and triazoles bearing a quinazoline moiety. This study is indicative of the analgesic potential of quinazoline derivatives, which can be an area of interest for compounds with similar structures (Saad, Osman, & Moustafa, 2011).

Development of PET Radiotracers

Abate et al. (2011) worked on arylamides hybrids of two high-affinity σ2 receptor ligands as tools for the development of PET radiotracers. This research underscores the significance of structural manipulation in creating compounds suitable for diagnostic imaging, relevant to the chemical structure (Abate, Ferorelli, Contino, Marottoli, Colabufo, Perrone, & Berardi, 2011).